Cas no 18615-99-1 (6-Methylpyridine-2-sulfonic acid)

• Product Name: 6-Methylpyridine-2-sulfonic acid
• CAS No: 18615-99-1
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 123078
• PubChem ID: 2762882
• Update Time: 2025-10-20

6-Methylpyridine-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylpyridine-2-sulfonic acid
• 2-Pyridinesulfonicacid, 6-methyl-
• 2-Pyridinesulfonicacid,6-methyl
• 3-Methyl-2-sulfo-pyridin
• 6-methyl-2-pyridinesulfonic acid
• 6-Methyl-pyridine-2-sulfonic acid
• DTXSID40376539
• 18615-99-1
• 6-methylpyridine-2-sulfonic acid, AldrichCPR
• AKOS006292394
• A813013
• SCHEMBL2565378
• FT-0645479
• 2-Pyridinesulfonicacid,6-methyl-
• DB-081312

• MDL： MFCD04114204
• Inchi： 1S/C6H7NO3S/c1-5-3-2-4-6(7-5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
• InChI Key： FUCMTRQGODEADU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)N=1)(=O)(=O)O

Computed Properties

• Exact Mass: 173.01500
• Monoisotopic Mass: 173.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.422
• Melting Point: 295-298 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.562
• PSA: 75.64000
• LogP: 1.71750

6-Methylpyridine-2-sulfonic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 6-Methylpyridine-2-sulfonic acid

Comprehensive Overview of 6-Methylpyridine-2-sulfonic acid (CAS No. 18615-99-1): Properties, Applications, and Industry Insights

6-Methylpyridine-2-sulfonic acid (CAS No. 18615-99-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonated pyridine derivative is characterized by its unique molecular structure, combining a methyl group at the 6-position and a sulfonic acid moiety at the 2-position of the pyridine ring. Its chemical formula (C₆H₇NO₃S) and molecular weight (173.19 g/mol) make it a versatile intermediate in synthetic chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 6-Methylpyridine-2-sulfonic acid. Researchers frequently search for "pyridine sulfonic acid derivatives solubility" or "6-Methylpyridine-2-sulfonic acid synthesis pathway," reflecting demand for precise physicochemical data and sustainable production methods. The compound's water solubility and thermal stability (decomposition point >250°C) make it suitable for aqueous-phase reactions, aligning with the industry's shift toward solvent-free processes.

In pharmaceutical applications, this compound serves as a key building block for heterocyclic drug development. Its sulfonic acid group enhances binding affinity in enzyme inhibition studies, particularly in designing kinase inhibitors—a hot topic in "cancer therapeutics research" queries. Analytical techniques like HPLC purification (typically >98% purity) and NMR spectroscopy (δ 8.4-7.2 ppm for aromatic protons) are critical for quality control, as evidenced by frequent searches for "6-Methylpyridine-2-sulfonic acid NMR peaks."

The material science sector values this compound for coordination chemistry applications. Its ability to form stable complexes with transition metals addresses search trends like "sulfonic acid ligands for catalysis." Recent studies highlight its role in developing non-toxic corrosion inhibitors, responding to environmental concerns reflected in queries about "eco-friendly industrial additives."

From a commercial perspective, 6-Methylpyridine-2-sulfonic acid meets REACH compliance standards, with suppliers emphasizing "GMP-grade pyridine derivatives" in product listings. Storage recommendations (2-8°C, inert atmosphere) and handling precautions (use of PPE) are frequently searched topics, indicating growing awareness of laboratory safety protocols.

Emerging applications in battery electrolyte formulations and photocatalysis have further expanded its relevance. Patent analyses reveal increasing use in "organic semiconductor materials," correlating with search volume spikes for "conductive polymer precursors." These developments position CAS No. 18615-99-1 as a compound with cross-industry potential in the sustainable technology era.

Quality benchmarks for 6-Methylpyridine-2-sulfonic acid include residual solvent limits (<0.1% by GC) and heavy metal content (<10 ppm), parameters frequently queried alongside "analytical certificate templates." The compound's pKa value (~2.1 for the sulfonic group) makes it valuable for pH-dependent reactions, a feature explored in "smart drug delivery systems" research.

Future research directions may explore its biodegradation pathways and potential in CO₂ capture technologies—topics gaining traction in academic literature and search engine queries. With proper waste management protocols (neutralization before disposal), this compound exemplifies how specialized chemicals can balance performance and environmental responsibility in modern applications.